Cas no 106774-76-9 ((3β,5α)-Stigmastan-3-yl 3-(4-hydroxy-3-methoxyphenyl)-2-propenoate)
(3β,5α)-Stigmastan-3-yl 3-(4-hydroxy-3-methoxyphenyl)-2-propenoate Chemical and Physical Properties
Names and Identifiers
-
- 3-O-(trans-4-feruloyl)-beta-sitostanol
- Dihydro-β-sitosteryl ferulate
- sitostanyl ferulate
- stigmastanol ferulate
- stigmastanol trans-ferulate
- trans-feruloyl stigmastanol
- trans-sitostanyl ferulate
- (3β,5α)-Stigmastan-3-yl 3-(4-hydroxy-3-methoxyphenyl)-2-propenoate
-
- Inchi: 1S/C39H60O4/c1-8-28(25(2)3)12-9-26(4)32-15-16-33-31-14-13-29-24-30(19-21-38(29,5)34(31)20-22-39(32,33)6)43-37(41)18-11-27-10-17-35(40)36(23-27)42-7/h10-11,17-18,23,25-26,28-34,40H,8-9,12-16,19-22,24H2,1-7H3/b18-11+/t26-,28-,29+,30+,31+,32-,33+,34+,38+,39-/m1/s1
- InChI Key: RAKOKKNCCBUUMP-HNBUMGCJSA-N
- SMILES: O(C(/C=C/C1C=CC(=C(C=1)OC)O)=O)[C@H]1CC[C@@]2(C)[C@H](C1)CC[C@@H]1[C@@H]2CC[C@]2(C)[C@@H]([C@H](C)CC[C@@H](CC)C(C)C)CC[C@H]21
(3β,5α)-Stigmastan-3-yl 3-(4-hydroxy-3-methoxyphenyl)-2-propenoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | S686800-5mg |
(3β,5α)-Stigmastan-3-yl 3-(4-hydroxy-3-methoxyphenyl)-2-propenoate |
106774-76-9 | 5mg |
$167.00 | 2023-05-17 | ||
| TRC | S686800-25mg |
(3β,5α)-Stigmastan-3-yl 3-(4-hydroxy-3-methoxyphenyl)-2-propenoate |
106774-76-9 | 25mg |
$684.00 | 2023-05-17 | ||
| TRC | S686800-50mg |
(3β,5α)-Stigmastan-3-yl 3-(4-hydroxy-3-methoxyphenyl)-2-propenoate |
106774-76-9 | 50mg |
$1315.00 | 2023-05-17 | ||
| TRC | S686800-100mg |
(3β,5α)-Stigmastan-3-yl 3-(4-hydroxy-3-methoxyphenyl)-2-propenoate |
106774-76-9 | 100mg |
$ 3000.00 | 2023-09-06 |
(3β,5α)-Stigmastan-3-yl 3-(4-hydroxy-3-methoxyphenyl)-2-propenoate Related Literature
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
Additional information on (3β,5α)-Stigmastan-3-yl 3-(4-hydroxy-3-methoxyphenyl)-2-propenoate
(3β,5α)-Stigmastan-3-yl 3-(4-hydroxy-3-methoxyphenyl)-2-propenoate: A Comprehensive Overview
CAS No. 106774-76-9 refers to the compound (3β,5α)-Stigmastan-3-yl 3-(4-hydroxy-3-methoxyphenyl)-2-propenoate, a complex organic molecule with significant potential in various fields of research and application. This compound is a derivative of stigmastane, a triterpenoid skeleton, and features a unique substitution pattern that contributes to its intriguing chemical properties. The molecule's structure includes a stigmastan-3-yl group attached to a propenoate moiety, which is further substituted with hydroxyl and methoxy groups at specific positions on the aromatic ring.
The synthesis of (3β,5α)-Stigmastan-3-yl 3-(4-hydroxy-3-methoxyphenyl)-2-propenoate involves advanced organic chemistry techniques, including multi-step reactions and precise stereochemical control. Recent studies have highlighted the importance of stereochemistry in determining the biological activity of such compounds. The specific stereochemistry of this compound—3β and 5α configurations—plays a crucial role in its interactions with biological systems.
Research into this compound has revealed promising results in several areas. For instance, studies have demonstrated its potential as an anti-inflammatory agent due to its ability to inhibit key enzymes involved in inflammatory pathways. Additionally, investigations into its antioxidant properties have shown that it can effectively scavenge free radicals, making it a candidate for applications in oxidative stress-related conditions.
The presence of the hydroxyl and methoxy groups on the aromatic ring contributes significantly to the compound's bioavailability and pharmacokinetic profile. These groups enhance solubility and stability, which are critical factors for drug delivery systems. Recent advancements in nanotechnology have enabled researchers to encapsulate this compound within lipid nanoparticles, improving its efficacy and reducing side effects.
In terms of therapeutic applications, (3β,5α)-Stigmastan-3-yl 3-(4-hydroxy-3-methoxyphenyl)-2-propenoate has shown potential in oncology. Preclinical studies indicate that it may inhibit the growth of certain cancer cell lines by targeting specific signaling pathways. Furthermore, its ability to modulate gene expression suggests it could be used in gene therapy or epigenetic treatments.
The development of analytical methods for the characterization of this compound has also been a focus of recent research. Techniques such as high-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy have been employed to confirm its structure and purity. These methods are essential for ensuring the reliability of experimental results and maintaining quality control in manufacturing processes.
In conclusion, CAS No. 106774-76-9, or (3β,5α)-Stigmastan-3-yl 3-(4-hydroxy-3-methoxyphenyl)-2-propenoate, represents a significant advancement in the field of organic chemistry and pharmacology. Its unique structure, coupled with recent research findings, positions it as a promising candidate for various therapeutic applications. Continued exploration into its properties and mechanisms will undoubtedly yield further insights into its potential uses and benefits.
106774-76-9 ((3β,5α)-Stigmastan-3-yl 3-(4-hydroxy-3-methoxyphenyl)-2-propenoate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)